Cas no 31852-10-5 (Propanoic acid,thiobis-, dioctadecyl ester (9CI))

• Product Name: Propanoic acid,thiobis-, dioctadecyl ester (9CI)
• CAS No: 31852-10-5
• MF: C₄₂H₈₂O₄S
• MW: 683.163093090057
• CID: 307289
• Update Time: 2026-05-14

Propanoic acid,thiobis-, dioctadecyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,thiobis-, dioctadecyl ester (9CI)
• dioctadecyl 2,2'-sulfanediyldipropanoate
• dioctadecyl 3,3'-sulfanediyldipropanoate
• Dioctadecyl thiodipropionate
• Propanoic acid, thiobis- dioctadecyl ester
• Propionic acid, thiodi-, dioctadecyl ester

• Inchi： InChI=1S/C42H82O4S/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-37-45-41(43)35-39-47-40-36-42(44)46-38-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-40H2,1-2H3
• InChI Key： PWWSSIYVTQUJQQ-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCCOC(CCSCCC(OCCCCCCCCCCCCCCCCCC)=O)=O

Computed Properties

• Exact Mass: 682.59376
• Monoisotopic Mass: 682.593382
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 47
• Rotatable Bond Count: 42
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.9

Experimental Properties

• Density: 0.919
• Boiling Point: 704.8°Cat760mmHg
• Flash Point: 323.7°C
• Refractive Index: 1.472
• PSA: 52.6